Cas no 2013986-19-9 (3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl-)

• Product Name: 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl-
• CAS No: 2013986-19-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5277454
• Update Time: 2025-05-30

3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl-

• Inchi： 1S/C9H17NO2/c1-7-4-12-6-9(7,11)8(5-10)2-3-8/h7,11H,2-6,10H2,1H3
• InChI Key： ZKLHFYYKGSVGEK-UHFFFAOYSA-N
• SMILES： O1CC(C)C(C2(CN)CC2)(O)C1

Additional information on 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl-

Research Brief on 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl- (CAS: 2013986-19-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl- (CAS: 2013986-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its furan core, combined with the aminomethylcyclopropyl moiety, offers a promising platform for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and enantioselectivity, which are critical for pharmaceutical applications.

In vitro and in vivo studies have demonstrated that 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl- exhibits significant activity against a range of biological targets. Notably, it has shown promise as an inhibitor of key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its ability to modulate neurotransmitter systems, opening avenues for research in neurological disorders.

The compound's pharmacokinetic properties have also been investigated, with studies reporting favorable absorption and distribution profiles. However, further optimization is required to address challenges related to metabolic stability and bioavailability. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with improved pharmacological properties.

In conclusion, 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]tetrahydro-4-methyl- represents a promising candidate for drug development, with its multifaceted biological activities and synthetic accessibility. Future research should focus on elucidating its mechanism of action, optimizing its structure-activity relationships, and advancing it through preclinical studies. This compound exemplifies the intersection of chemical innovation and therapeutic potential in modern pharmaceutical research.